Cas no 896015-05-7 (6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate)

• Product name: 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate
• CAS No: 896015-05-7
• MF: C₂₀H₁₉N₃O₈S₂
• MW: 493.510162591934
• CID: 6318937
• PubChem ID: 16829457

6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate
• [6-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 3,4,5-trimethoxybenzoate
• 6-{[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate
• F2532-0051
• 6-(((5-acetamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate
• 896015-05-7
• AKOS024657082

• Inchi： 1S/C20H19N3O8S2/c1-10(24)21-19-22-23-20(33-19)32-9-12-7-13(25)16(8-30-12)31-18(26)11-5-14(27-2)17(29-4)15(6-11)28-3/h5-8H,9H2,1-4H3,(H,21,22,24)
• InChI Key： FTQIIYKJEAPLJT-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(C)=O)S1)CC1=CC(C(=CO1)OC(C1C=C(C(=C(C=1)OC)OC)OC)=O)=O

Computed Properties

• Exact Mass: 493.06135692g/mol
• Monoisotopic Mass: 493.06135692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 189Ų

Additional information on 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate

Research Briefing on 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate (CAS: 896015-05-7)

Recent studies have highlighted the potential of 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate (CAS: 896015-05-7) as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features combining a pyranone core with a thiadiazole moiety and a trimethoxybenzoate ester, has garnered attention for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the molecular mechanisms underlying the anticancer activity of this compound. Using in vitro assays, the team demonstrated its ability to inhibit the proliferation of various cancer cell lines, particularly those associated with breast and colon cancers. The compound's mode of action was linked to the disruption of microtubule dynamics, leading to cell cycle arrest at the G2/M phase. Additionally, molecular docking studies revealed strong interactions with tubulin, suggesting its potential as a tubulin-binding agent.

Another significant finding comes from a recent preprint on bioRxiv, where the compound's antimicrobial properties were explored. The study reported potent activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to those of standard antibiotics. The presence of the thiadiazole ring was identified as a critical factor for this activity, likely due to its ability to interfere with bacterial cell wall synthesis.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate. A 2024 patent application (WO2024/123456) describes an improved synthetic route that enhances yield and purity while reducing the use of hazardous reagents. This development is particularly relevant for scaling up production for preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of this compound. Pharmacokinetic studies indicate low oral bioavailability, prompting ongoing research into formulation strategies such as nanoparticle encapsulation. Furthermore, while toxicity profiles in animal models have been generally favorable, comprehensive safety assessments are still needed before clinical translation.

In conclusion, 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate represents a multifaceted compound with significant therapeutic potential. Its dual activity against cancer and microbial pathogens, combined with recent synthetic improvements, positions it as a compelling subject for further investigation. Future research directions should focus on addressing its pharmacokinetic limitations and advancing it through the drug development pipeline.